(S)-2-(3,4-Difluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
(S)-2-(3,4-Difluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (DFBP) is a highly versatile compound used in a variety of scientific applications. The compound is a member of the pyrrolidine family of compounds and is notable for its ability to form strong hydrogen bonds, making it useful in a variety of chemical and biochemical processes. It is also known for its high solubility in water, making it useful in a variety of biochemical and physiological studies. In
Scientific Research Applications
(S)-2-(3,4-Difluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is commonly used in a variety of scientific research applications. It is used as a reagent in organic synthesis and as an intermediate in the synthesis of other compounds. Additionally, it is used in the study of peptide-nucleic acid (PNA) and in the study of protein-protein interactions. It is also used in the study of enzyme-catalyzed reactions and in the study of enzyme kinetics.
Mechanism of Action
(S)-2-(3,4-Difluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is known to form strong hydrogen bonds, which is essential for its many scientific applications. It is known to interact with the hydrophobic regions of proteins and other molecules, allowing for the formation of stable complexes. Additionally, it is known to interact with the active sites of enzymes, allowing for the study of enzyme kinetics.
Biochemical and Physiological Effects
This compound has been studied for its possible biochemical and physiological effects. It has been suggested that this compound may have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. Additionally, it has been suggested that this compound may have an inhibitory effect on the enzyme xanthine oxidase, which is involved in the metabolism of purines.
Advantages and Limitations for Lab Experiments
(S)-2-(3,4-Difluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is highly soluble in water, making it easy to work with in a variety of biochemical and physiological studies. Additionally, its ability to form strong hydrogen bonds makes it useful in a variety of chemical and biochemical processes. However, there are some limitations to using this compound in laboratory experiments. Its solubility in organic solvents is limited, making it difficult to use in certain experiments. Additionally, its reactivity with other compounds may be limited in some cases.
Future Directions
There are several potential future directions for the study of (S)-2-(3,4-Difluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride. It could be studied for its possible effects on other enzymes, such as those involved in the metabolism of lipids. Additionally, it could be studied for its possible effects on the immune system and inflammation. Furthermore, it could be studied for its possible effects on cancer, as well as its potential use as an anti-cancer agent. Finally, it could be studied for its potential use as a drug delivery agent, as well as its potential use in the development of new drugs.
properties
IUPAC Name |
(2S)-2-[(3,4-difluorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO2.ClH/c13-9-3-2-8(6-10(9)14)7-12(11(16)17)4-1-5-15-12;/h2-3,6,15H,1,4-5,7H2,(H,16,17);1H/t12-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJFDSBCFZCUFF-YDALLXLXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)(CC2=CC(=C(C=C2)F)F)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@](NC1)(CC2=CC(=C(C=C2)F)F)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10661601 |
Source
|
| Record name | 2-[(3,4-Difluorophenyl)methyl]-D-proline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10661601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1217750-06-5 |
Source
|
| Record name | 2-[(3,4-Difluorophenyl)methyl]-D-proline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10661601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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